8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 8-[(2,6-difluorophenyl)methoxy]-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H12F2N2O3/c1-9-14(16(21)22)20-7-3-6-13(15(20)19-9)23-8-10-11(17)4-2-5-12(10)18/h2-7H,8H2,1H3,(H,21,22)
• InChI Key: BFYJDRFHLQAKOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=C(C2=N1)OCC3=C(C=CC=C3F)F)C(=O)O
• Molecular Formula: C16H12F2N2O3
• Molecular Weight: 318.27 g/mol
• CAS No.: 1415501-19-7

Description

8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C16H12F2N2O3 and its molecular weight is 318.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 5.41 g of ethyl 8-[(2,6-difluorobenzyl)oxy]-2-methylimidazo[1,2-a]pyridine-3-carboxylate in 32 ml of ethanol was added dropwise 6.2 ml of a 5 M aqueous sodium hydroxide solution, followed by stirring at 60° C. for 1.5 hours. To the reaction mixture was added dropwise 15.8 ml of 2 M hydrochloric acid at 50° C., and then 1.5 ml of a 2 M hydrochloric acid was added thereto. The insoluble materials were collected by filtration and the solid was washed with ethanol/water=1:1 to obtain 3.46 g of 8-[(2,6-difluorobenzyl)oxy]-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid.

Synthesis routes and methods II

Procedure details

107 g of ethyl 8-[(2,6-difluorobenzyl)oxy]-2-methylimidazo[1,2-a]pyridine-3-carboxylate (Example 5A; 300 mmol, 1 equivalent) were dissolved in 2.8 l of THF/methanol (1:1), 1.5 l of 1 N aqueous lithium hydroxide solution (1.5 mol, 5 equivalents) were added and the mixture was stirred at RT for 16 h. The organic solvents were removed under reduced pressure and the resulting aqueous solution was adjusted in an ice bath to pH 3-4 using 1 N aqueous hydrochloric acid. The resulting solid was filtered off, washed with water and isopropanol and dried under reduced pressure. This gave 92 g (95% of theory) of the title compound.